Scandium-49

• CAS No.: 14391-97-0
• Molecular Formula: Sc
• Molecular Weight: 48.95001 g/mol
• IUPAC Name: scandium-49
• InChI: InChI=1S/Sc/i1+4
• InChI Key: SIXSYDAISGFNSX-RNFDNDRNSA-N
• SMILES: [Sc]
• Isomeric SMILES: [49Sc]
• Synonyms: 49Sc radioisotope; Sc-49 radioisotope; Scandium-49

Description

Overview of Scandium Isotopes and Their Academic Significance

The element scandium encompasses a range of isotopes, from the very light, short-lived isotopes like ³⁷Sc to heavier, more stable ones. Naturally, scandium exists solely as the stable isotope ⁴⁵Sc wikipedia.orgwikipedia.org. However, numerous radioactive isotopes have been synthesized and characterized, each possessing distinct properties such as half-life, decay modes, and energy emissions wikipedia.orgwikipedia.org. The academic significance of studying these isotopes lies in several key areas:

Nuclear Structure and Stability: Investigating the neutron-to-proton ratio in scandium isotopes helps scientists understand nuclear binding energies, decay mechanisms (such as beta decay, electron capture, or proton emission), and the forces governing nuclear stability wikipedia.org. Scandium-49, with its specific configuration of 21 protons and 28 neutrons, falls within the region where nuclear models are tested and refined chemlin.org.

Fundamental Physics Research: The precise measurement of properties like atomic mass, decay energy, and nuclear spin for isotopes such as ⁴⁹Sc contributes to the global nuclear data libraries, which are essential for theoretical physics calculations and experimental design across various nuclear science disciplines kaeri.re.krmit.edubarwinski.net.

Isotopic Relationships: this compound serves as an example of an isobar (having the same mass number, A=49) and an isotone (having the same neutron number, N=28) with other elements, allowing for comparative studies of nuclear behavior across different elements with similar nucleon counts chemlin.org.

Context for Applied Isotopes: While ⁴⁹Sc itself is not a primary candidate for medical imaging or therapy, the study of its decay properties provides a foundation for understanding other scandium isotopes, such as ⁴³Sc, ⁴⁴Sc, and ⁴⁷Sc, which are actively being explored for applications in nuclear medicine nih.govmdpi.comosti.govresearchgate.net.

Historical Context of this compound Discovery and Initial Characterization

The journey to understanding scandium isotopes began with the discovery of the element itself. Dmitri Mendeleev, in his 1869 periodic table, predicted the existence of an element, "eka-boron," with an atomic weight between calcium (40) and titanium (48) wikipedia.orgnih.govrsc.orgmmta.co.uk. This prediction was confirmed in 1879 by the Swedish chemist Lars Fredrik Nilson, who detected the element in minerals sourced from Scandinavia, leading to its naming as scandium wikipedia.orgnih.govrsc.orgmmta.co.ukchemicool.com.

The characterization of individual isotopes, including this compound, followed as nuclear physics advanced. While the precise year of initial characterization for this compound is cited as 1940 in some records chemlin.org, the broader understanding of scandium's isotopic makeup developed over decades through various nuclear reaction experiments and spectroscopic analyses. The preparation of metallic scandium itself was first achieved in 1937, paving the way for more detailed studies of its nuclear properties wikipedia.orgnih.govrsc.orgchemicool.combritannica.com.

Contemporary Relevance of this compound in Fundamental Nuclear Research

In contemporary nuclear science, this compound (⁴⁹Sc) is primarily relevant for its well-defined nuclear properties, which contribute to fundamental research and the validation of nuclear models. Its half-life of approximately 57.2 minutes makes it a relatively short-lived radionuclide, decaying primarily through beta-minus (β⁻) emission to Titanium-49 (⁴⁹Ti) chemlin.orgkaeri.re.krmit.eduperiodictable.comperiodictable.com.

The detailed characterization of ⁴⁹Sc includes its atomic mass, mass excess, binding energy, and nuclear spin (7/2⁻) chemlin.orgkaeri.re.krmit.eduperiodictable.com. These parameters are crucial for:

Nuclear Data Compilation: Contributing to comprehensive nuclear databases used by researchers worldwide for theoretical calculations, experimental planning, and nuclear reaction modeling kaeri.re.krmit.edu.

Isotope Systematics: Studying the trends in nuclear properties across a chain of isotopes, such as the scandium series, helps in understanding nuclear shell effects, deformation, and the limits of nuclear stability researchgate.net. This compound, with its neutron number of 28, is of interest in relation to nuclear shell closures.

Understanding Decay Processes: The 100% beta-minus decay of ⁴⁹Sc to ⁴⁹Ti, with a specific decay energy, provides a clean system for studying beta decay mechanisms and the properties of the daughter nucleus chemlin.orgkaeri.re.krmit.eduperiodictable.com.

While other scandium isotopes are gaining prominence in medical applications, the value of ⁴⁹Sc in fundamental nuclear research lies in its role as a well-characterized nuclide that helps build a more complete picture of nuclear matter and forces.

Nuclear Properties of Scandium 49

Decay Characteristics

This compound undergoes a single primary decay mode: beta-minus (β⁻) decay. In this process, a neutron within the nucleus transforms into a proton, an electron (beta particle), and an electron antineutrino. This results in the formation of a daughter nucleus with an atomic number increased by one, while the mass number remains the same.

Decay Mode: Beta-minus (β⁻) decay wikipedia.orgchemlin.orgkaeri.re.krmit.edubarwinski.netperiodictable.comperiodictable.com.

Daughter Nucleus: The decay product is Titanium-49 (⁴⁹Ti) wikipedia.orgchemlin.orgkaeri.re.krmit.eduperiodictable.comperiodictable.com.

Half-Life: The half-life of this compound is approximately 57.2 minutes chemlin.orgkaeri.re.krmit.eduperiodictable.comchemlin.org. This relatively short half-life means that samples of ⁴⁹Sc decay significantly over a matter of hours.

Decay Energy (Qβ): The maximum energy released during the beta decay process is approximately 2.006 MeV chemlin.orgkaeri.re.krmit.edubarwinski.netperiodictable.com.

Nuclear Structure and Mass

The atomic nucleus of this compound consists of 21 protons and 28 neutrons, totaling a mass number of 49. Its nuclear spin is characterized as 7/2⁻ chemlin.orgkaeri.re.krmit.eduperiodictable.com. The precise isotopic mass is known to be approximately 48.950024 atomic mass units (u) chemlin.orgkaeri.re.krmit.eduperiodictable.com.

Table 2.1: Key

Property	Value	Unit	Source
Symbol	⁴⁹Sc	chemlin.org
Atomic Number (Z)	21	chemlin.org
Neutron Number (N)	28	chemlin.org
Mass Number (A)	49	chemlin.org
Isotopic Mass	48.950024 ± 0.000004	amu	kaeri.re.krmit.edu
Half-Life	57.2 ± 0.2	min	chemlin.org
Decay Mode	β⁻	wikipedia.orgchemlin.orgkaeri.re.krmit.edubarwinski.netperiodictable.comperiodictable.com
Daughter Nucleus	⁴⁹Ti	wikipedia.orgchemlin.orgkaeri.re.krmit.eduperiodictable.comperiodictable.com
Decay Energy (Qβ)	2.006 ± 0.004	MeV	kaeri.re.krmit.edu
Spin and Parity	7/2⁻	chemlin.orgkaeri.re.krmit.eduperiodictable.com
Parent Nuclide	⁴⁹Ca	chemlin.orgkaeri.re.krmit.edu

Production and Synthesis of Scandium 49 for Nuclear Research

Direct Nuclear Reactions Yielding Scandium-49

Direct production methods involve bombarding target nuclei with particles to induce a nuclear transformation that results in the formation of this compound.

Deuteron-Induced Reactions on Titanium Targets

While deuteron-induced reactions are a common method for isotope production, the specific literature reviewed does not detail direct deuteron-induced reactions on titanium targets that prominently yield this compound. The primary deuteron-induced reaction discussed in relation to this compound's production pathway involves Calcium-48, leading to Calcium-49, which then decays to this compound. wikipedia.orgchemeurope.comshef.ac.ukurenco.comwikipedia.org Proton-induced reactions on titanium targets have been investigated for the production of Scandium-47, but direct routes to this compound via deuteron (B1233211) bombardment of titanium are not explicitly detailed in the provided sources.

Neutron-Induced Reactions on Titanium Targets

Neutron-induced reactions offer a viable route for the direct synthesis of this compound. The most significant reaction identified is the bombardment of Titanium-49 with neutrons, leading to the formation of this compound:

49Ti(n,p)49Sc

This reaction has been studied across various neutron energy ranges. For instance, cross-section measurements have been conducted for neutron energies between 13.6 MeV and 19.5 MeV. The cross-section for this reaction has been reported to be approximately 57.3 millibarns (mb). Theoretical models, such as the exciton (B1674681) model combined with the statistical Hauser-Feshbach model, are employed to calculate these cross-sections, providing insights into the reaction dynamics.

Indirect Production through Parent Nuclide Decay

An alternative method for obtaining this compound involves producing a parent isotope that subsequently decays into this compound.

Production of Calcium-49 and Subsequent Beta Decay to this compound

This compound can be indirectly produced through the beta decay of Calcium-49 (49Ca). Calcium-49 is typically synthesized via the deuteron-induced reaction on a Calcium-48 target:

48Ca(d,p)49Ca

Following its production, Calcium-49 undergoes beta-minus decay, emitting an electron and an antineutrino, to transform into this compound. This compound has a relatively short half-life of approximately 57.18 minutes, making it suitable for applications requiring short-lived radioisotopes.

Target Material Considerations in this compound Production

The choice of target material significantly influences the efficiency and purity of this compound production.

Enriched Isotopic Targets versus Natural Abundance Materials

Enriched Isotopic Targets: Utilizing targets enriched in specific isotopes can enhance the yield of the desired product and minimize the production of unwanted co-isotopes. For example, using an enriched Titanium-48 (48Ti) target has been considered in the context of Scandium isotope production. For the 49Ti(n,p)49Sc reaction, an enriched Titanium-49 target would maximize the production rate.

Natural Abundance Materials: Natural titanium comprises several stable isotopes, including 46Ti, 47Ti, 48Ti, 49Ti, and 50Ti. wikipedia.org The reaction 49Ti(n,p)49Sc can be performed using natural titanium, as it contains the necessary 49Ti isotope. However, natural targets, while generally less expensive and more readily available, may lead to the simultaneous production of other Scandium isotopes due to reactions with the other titanium isotopes present. This can necessitate more complex separation procedures to isolate pure this compound.

The decision between using enriched or natural isotopic targets involves a balance between the cost of enrichment, the availability of materials, and the specific requirements for yield and isotopic purity for the intended research applications.

Data Tables

Table 1: Key Nuclear Reactions for this compound Production

Reaction	Target Isotope	Projectile	Product Isotope	Cross-Section (approx.)	Notes
49Ti(n,p)49Sc	49Ti	Neutron	49Sc	57.3 mb	Studied for neutron energies between 13.6-19.5 MeV.
48Ca(d,p)49Ca followed by beta decay to 49Sc	48Ca	Deuteron	49Ca (intermediate)	N/A	49Ca decays to 49Sc with a half-life of ~57.18 minutes.

Table 2: Natural Isotopic Abundance of Titanium

Isotope	Natural Abundance (%)
46Ti	8.25
47Ti	7.44
48Ti	73.8
49Ti	5.41
50Ti	2.36

Note: Abundance values are approximate and may vary slightly depending on the source. wikipedia.org

Target Preparation and Irradiation Methodologies in Research Facilities

This compound is primarily produced through the nuclear reaction ⁴⁸Ca(p,n)⁴⁹Sc iaea.orgosti.govmdpi.comnih.govd-nb.infomdpi.comresearchgate.net. This reaction involves bombarding a target enriched with the isotope Calcium-48 (⁴⁸Ca) with protons. Research facilities often utilize calcium carbonate (CaCO₃) as the target material, as enriched ⁴⁸Ca is commercially available in this form osti.govmdpi.comnih.govepj-conferences.org.

Target Material: Enriched Calcium-48 (⁴⁸Ca) is the preferred target isotope due to its availability and suitability for the (p,n) reaction. Natural calcium contains a small fraction of ⁴⁸Ca (approximately 2.08%), but enriched targets (e.g., >99% ⁴⁴Ca, which also contains ⁴⁸Ca) are used to maximize the yield and purity of the desired isotope osti.govnih.govmdpi.comrsc.orgviamedica.pl.

Irradiation Conditions: Protons are accelerated to specific energies, typically in the range of 10-20 MeV, to induce the ⁴⁸Ca(p,n)⁴⁹Sc reaction iaea.orgosti.govnih.govd-nb.infomdpi.commdpi.com. The beam current and irradiation time are optimized to achieve a desired activity of ⁴⁹Sc. For instance, irradiating a calcium carbonate target with a 9-MeV deuteron beam has been shown to produce ⁴³Sc, and similar proton-induced reactions are used for ⁴⁹Sc mdpi.commdpi.com. Proton irradiation of ⁴⁸Ca targets can yield activities in the GBq range viamedica.pl.

Target Preparation: Calcium carbonate targets are often prepared as pellets or foils. To mitigate thermal damage during high-intensity proton beams, the CaCO₃ powder can be mixed with a heat-conducting material like graphite (B72142) or aluminum epj-conferences.org. Alternatively, calcium oxide (CaO) or metallic calcium can be used, offering advantages in terms of nuclear yield and thermal properties, but requiring more complex preparation epj-conferences.org.

Radiochemical Separation and Purification Methodologies for Research Samples

Following irradiation, the produced ⁴⁹Sc is embedded within the target matrix and must be separated and purified from the bulk target material and any co-produced radioisotopes.

Dissolution Techniques for Irradiated Targets

The first step in the radiochemical separation process is the dissolution of the irradiated target material. The choice of dissolution method depends on the target form.

Calcium Carbonate Targets: Irradiated CaCO₃ targets are typically dissolved in strong mineral acids. Concentrated hydrochloric acid (HCl) is commonly used, often at concentrations of 3 M or higher, to efficiently dissolve the calcium carbonate osti.govmdpi.comviamedica.pl. For example, dissolving the target in 3 M HCl allows for the removal of the titanium backing, if present viamedica.pl. Alternatively, concentrated HCl (around 9-11 M) can be used, which also helps in the subsequent separation steps viamedica.plnih.gov.

Calcium Metal Targets: If metallic calcium is used as the target, it can also be dissolved in hydrochloric acid viamedica.pl.

Ion-Exchange Chromatography for this compound Separation

Ion-exchange chromatography is a highly effective technique for separating scandium radioisotopes from other elements, including the bulk calcium target material. Various types of ion-exchange resins and elution systems are employed.

Cation Exchange Chromatography: Scandium, existing as the Sc³⁺ ion in solution, is strongly retained by cation-exchange resins. Resins such as Dowex 50W-X8, Dowex 50WX2, and Amberlite IR-120 are widely used mdpi.comakjournals.comscispace.comosti.govresearchgate.netacs.org.

Elution Systems: The separation is achieved by selectively eluting scandium from the resin using specific eluent solutions. Hydrochloric acid (HCl) and nitric acid (HNO₃) are common eluents, often in combination with organic solvents like acetone (B3395972) or methanol (B129727) to modify the elution strength and selectivity mdpi.comakjournals.comosti.govresearchgate.net. For instance, scandium can be eluted from Dowex 50W-X8 resin using a mixture of 4 M HCl and 0.1 M HF mdpi.com. Another approach involves using a 0.1 M HCl solution to elute scandium after initial elution of other elements mdpi.com.

Selective Sorption/Elution: Scandium can be separated from elements like calcium by exploiting differences in their distribution coefficients on the resin at specific acid concentrations. For example, a greater than 10-fold difference in distribution coefficients between scandium and calcium is observed at HCl concentrations higher than 9 M, making UTEVA resin effective for this separation mdpi.comnih.gov. Cation exchange resins are also used for Sc preconcentration mdpi.com.

Anion Exchange Chromatography: While less common for direct scandium separation from calcium, anion exchange resins can be used in specific chemical forms. For example, scandium can be separated from titanium in the form of fluoride (B91410) complexes using anion exchange researchgate.net. AG1-X8 anion-exchange resin in the sulfate (B86663) form, with elution by sulfuric acid, has also been reported for separating scandium from rare earths and other cations journals.co.za.

Extraction Chromatography: Resins like UTEVA (Uranium and Tetravalent Actinide) and DGA (Diglycolamide) are also employed. UTEVA resin is particularly effective for separating scandium from calcium targets, with scandium being strongly retained even in the presence of large amounts of calcium mdpi.comnih.gov. DGA resin is also used for separating scandium from titanium targets researchgate.neteichrom.com.

Optimization of Separation Yields and Radiochemical Purity for Experimental Studies

Achieving high separation yields and excellent radiochemical purity is paramount for experimental studies. Several factors influence these parameters:

Eluent Concentration and Composition: The concentration of the acid used in the eluent significantly impacts the separation efficiency. For example, using 11 M HCl for UTEVA resin extraction yields a higher ⁴⁴Sc recovery (93%) compared to 10 M (84%) or 9 M (61%) HCl viamedica.pl. The combination of acids and organic solvents can fine-tune the elution behavior of scandium mdpi.comakjournals.com.

Resin Type and Properties: The choice of ion-exchange resin, its particle size, and functional groups play a crucial role. Cation exchange resins are generally preferred for scandium separation mdpi.comakjournals.comscispace.comosti.govresearchgate.netacs.org.

Column Loading and Flow Rate: The amount of target material loaded onto the column and the flow rate of the eluent affect both the separation efficiency and the time required for the process. Optimizing these parameters helps maximize recovery and minimize band broadening mdpi.comakjournals.comscispace.com.

pH Control: The pH of the solution is critical, especially when dealing with precipitation or complexation of scandium. For instance, scandium hydroxide (B78521) precipitation begins around pH 4 mdpi.com.

Multiple Purification Steps: Often, a single separation step is insufficient. Combining different chromatographic techniques or employing multiple passes through the same type of resin can significantly enhance the radiochemical purity of the ⁴⁹Sc product viamedica.plmdpi.com. For example, after initial separation on UTEVA resin, further purification on a cation exchange resin is sometimes performed viamedica.pl.

Decay Properties and High Resolution Spectroscopy of Scandium 49

Nuclear Spectroscopy Techniques for Scandium-49 Decay Analysis

Studies of Beta-Decay Properties and Gamow-Teller Strength Distributions

This compound (⁴⁹Sc) is a radioactive isotope of scandium. Its nuclear properties, particularly its decay characteristics and the distribution of Gamow-Teller (GT) strength, are subjects of scientific interest for understanding nuclear structure and astrophysical processes.

Beta-Decay Properties of this compound

This compound undergoes beta-minus (β⁻) decay, transforming into Titanium-49 (⁴⁹Ti). This process involves the emission of an electron and an antineutrino. The decay is characterized by a specific half-life, a decay energy (Q-value), and a defined spin and parity for the parent nucleus. This compound itself is primarily produced through the beta decay of Calcium-49 (⁴⁹Ca).

The key decay properties of this compound are summarized in the table below:

Property	Value
Half-life	57.2 minutes (3432 seconds) kaeri.re.krmit.educhemlin.orgwikipedia.orgosti.govchemlin.orgaps.orgperiodictable.com
Decay Mode	Beta-minus (β⁻) mit.educhemlin.orgwikipedia.orgosti.govperiodictable.com
Q-value	2.006 MeV kaeri.re.krmit.educhemlin.orgperiodictable.com
Daughter Nucleus	Titanium-49 (⁴⁹Ti) mit.educhemlin.orgwikipedia.orgperiodictable.com
Spin/Parity	7/2⁻ kaeri.re.krmit.educhemlin.orgwikipedia.orgperiodictable.com
Parent Nuclide	Calcium-49 (⁴⁹Ca) mit.educhemlin.org

Studies of Gamow-Teller Strength Distributions

Gamow-Teller (GT) transitions are fundamental to understanding beta decay processes and are crucial for nuclear astrophysics, particularly in the context of stellar evolution and nucleosynthesis. Studies investigating GT strength distributions aim to map the transition probabilities as a function of excitation energy in the daughter nucleus.

For this compound, research has focused on theoretical calculations of these distributions, often employing models like the proton-neutron quasi-particle random phase approximation (pn-QRPA). These calculations are vital for predicting weak interaction rates in astrophysical environments, such as in the core of massive stars before supernova explosions arxiv.orgarxiv.org. The GT strength distributions provide insights into the nuclear structure and the interplay of forces within the nucleus, influencing processes like electron capture and beta decay rates arxiv.org.

Theoretical investigations have explored the GT strength distributions for ⁴⁹Sc, contributing to models that simulate astrophysical scenarios. These studies aim to accurately determine the lepton-to-baryon ratio (Yₑ) within stellar matter, which is significantly affected by the weak rates of isotopes like ⁴⁹Sc arxiv.orgarxiv.org. While direct experimental measurements of high-resolution GT strength distributions specifically for ⁴⁹Sc are not extensively detailed in the provided literature, theoretical frameworks provide essential data for astrophysical simulations and nuclear structure understanding arxiv.orgarxiv.org. The comprehensive understanding of these distributions is key to refining models of stellar nucleosynthesis and the evolution of heavy elements arxiv.orgarxiv.org.

Advanced Experimental Methodologies and Facilities for Scandium 49 Research

Isotope Separation and Radioactive Ion Beam Production Facilities (e.g., ISOLDE-CERN, RIKEN)

The production of a usable beam of Scandium-49, which has a half-life of about 57.2 minutes, relies on advanced facilities that can rapidly create and separate isotopes of interest. chemlin.org Two of the world's leading facilities in this domain are ISOLDE at CERN and the RI Beam Factory (RIBF) at RIKEN, which employ complementary production techniques.

ISOLDE (Isotope Separator On-Line) at CERN utilizes the ISOL technique. home.cerncerncourier.com In this method, a high-energy proton beam (1.4 GeV) from the Proton Synchrotron Booster is directed onto a thick target. home.cerncern.ch For the production of neutron-rich scandium isotopes, a tantalum (Ta) foil target is often used. cern.ch The impact of the protons induces nuclear reactions (spallation, fragmentation, and fission) within the target, creating a wide array of reaction products. isolde.cern The target is heated to high temperatures, allowing the newly formed isotopes to diffuse out. isolde.cern These isotopes are then guided to an ion source where they are selectively ionized. isolde.cerncern.ch The resulting ions are accelerated and passed through a high-resolution mass separator to create a low-energy, mass-separated radioactive ion beam that is delivered to various experimental stations. home.cerncern.ch A recent experiment at ISOLDE successfully produced and measured radioactive Sc isotopes up to this compound. cern.ch

RIKEN's RI Beam Factory (RIBF) employs the in-flight separation method, which is particularly effective for producing beams of very short-lived nuclei. cerncourier.comsemanticscholar.org This technique uses a heavy-ion primary beam, accelerated to high energies, which impinges on a thin production target. Projectile fragmentation or in-flight fission of the primary beam produces a cocktail of exotic nuclei traveling at high velocities. semanticscholar.orgbohrium.com These fragments are then passed through a large-acceptance fragment separator, such as the BigRIPS separator. bohrium.comriken.jp The BigRIPS separator is a two-stage device that separates and identifies the isotopes based on their magnetic rigidity (Bρ), time-of-flight (TOF), and energy loss (ΔE). arxiv.org This allows for event-by-event particle identification, enabling the creation of tagged radioactive ion beams for secondary reaction studies. arxiv.orgriken.jp While ISOLDE produces low-energy, high-quality beams ideal for certain precision studies, RIKEN's in-flight method provides access to more exotic, shorter-lived nuclei at higher energies. cerncourier.com

Feature	ISOLDE-CERN (ISOL Method)	RIKEN (In-Flight Method)
Primary Beam	1.4 GeV Protons home.cerncern.ch	High-energy heavy ions (e.g., Uranium) semanticscholar.orgriken.jp
Target	Thick, hot targets (e.g., Tantalum, Uranium Carbide) isolde.cerncern.ch	Thin production targets (e.g., Beryllium) bohrium.com
Separation Principle	Mass-to-charge ratio separation of ionized isotopes home.cern	Magnetic rigidity, time-of-flight, and energy loss (TOF-Bρ-ΔE) arxiv.org
Separator	High-Resolution Mass Separator	BigRIPS (Superconducting RI Beam Separator) riken.jp
Beam Energy	Low energy (keV to MeV) home.cerncerncourier.com	High energy (MeV/nucleon) arxiv.org
Beam Quality	High purity and low emittance	Broader momentum spread, cocktail beam
Isotope Range	Elements with suitable diffusion and ionization properties	Very broad range, including very short-lived isotopes semanticscholar.org

Precision Mass Measurement Techniques for this compound Isotopes (e.g., Penning Traps)

The mass of an atomic nucleus is a fundamental property that reveals information about its binding energy and underlying shell structure. arxiv.org High-precision mass measurements are crucial for refining nuclear models and understanding phenomena such as shell closures. nsf.govaps.org Penning traps are the gold standard for such measurements, offering extremely high precision for short-lived isotopes. aps.orgosti.gov

A Penning trap confines charged particles using a strong, uniform axial magnetic field and a weaker, quadrupolar electrostatic field. tamu.edu The mass of a trapped ion is determined by measuring its cyclotron frequency (νc), which is the frequency of its circular motion in the magnetic field. aps.org The relationship is simple: νc = (qB)/(2πm), where q is the ion's charge, m is its mass, and B is the magnetic field strength. aps.org By precisely measuring νc for an ion of interest and comparing it to the νc of a reference ion with a well-known mass, the unknown mass can be determined with exceptional accuracy. nsf.gov

One widely used technique is the time-of-flight ion-cyclotron-resonance (TOF-ICR) method. aps.orgtamu.edu In this approach, the trapped ions are subjected to a radiofrequency field. When the frequency of this field matches the ion's cyclotron frequency, the ions absorb energy, leading to an increase in their radial kinetic energy. This energy is then converted into axial energy upon ejection from the trap, resulting in a shorter time-of-flight to a detector. By scanning the applied frequency and observing a dip in the time-of-flight, the cyclotron frequency can be precisely identified. tamu.edu

Facilities like LEBIT at NSCL and TITAN at TRIUMF have utilized Penning traps to perform high-precision mass measurements of neutron-rich scandium isotopes near this compound. nsf.govaps.org A recent study on ⁵⁰⁻⁵⁵Sc isotopes significantly reduced the mass uncertainties and revealed deviations from previously accepted values, providing critical new data for understanding the evolution of nuclear shell closures at N=32 and N=34. aps.org

Recent High-Precision Mass Measurements of Scandium Isotopes aps.org

Isotope	Facility	Measured Mass Excess (keV)	Previous AME2016 Value (keV)	Improvement in Uncertainty
50Sc	LEBIT	-42289.4(1.4)	-42288.7(2.9)	~2.1x
51Sc	LEBIT	-42398.8(2.1)	-42400(6)	~2.9x
52Sc	LEBIT	-40541(11)	-40550(7)	-
53Sc	TITAN	-37650(20)	-38010(210)	~10.5x
54Sc	TITAN	-34750(30)	-35450(320)	~10.7x
55Sc	TITAN	-30790(50)	-31510(430)	~8.6x

Spectroscopic Systems for Nuclear Structure Elucidation (e.g., HPGe detectors, advanced detector arrays)

To understand the internal structure of this compound, such as its excited states, spin, and parity, scientists employ gamma-ray spectroscopy. researchgate.net When a nucleus is produced in an excited state, it de-excites by emitting gamma rays of specific energies. Detecting these gamma rays allows for the construction of a nuclear level scheme, which is a map of the nucleus's energy levels. tu-darmstadt.de

High-Purity Germanium (HPGe) detectors are the workhorse for high-resolution gamma-ray spectroscopy. They offer excellent energy resolution, which is critical for distinguishing between closely spaced gamma-ray energies emitted from a complex nuclear reaction. iaea.org However, a single detector has limited efficiency. To overcome this, modern experiments use advanced detector arrays, which consist of many individual HPGe detectors arranged to cover a large solid angle around the reaction target. liv.ac.uk

Examples of such advanced arrays include:

MINIBALL: Located at ISOLDE, CERN, MINIBALL is an array of 24 six-fold segmented, encapsulated HPGe detectors. home.cernliv.ac.uk It is optimized for experiments with low-energy radioactive ion beams and is designed for high efficiency and excellent Doppler correction capabilities, which is crucial when studying gamma rays emitted from moving nuclei. liv.ac.uk

DALI2+ (Detector Array for Low-Intensity radiation): Used at RIKEN, DALI2+ is a gamma-ray spectrometer composed of NaI(Tl) scintillation detectors. While its energy resolution is lower than that of HPGe detectors, it offers very high efficiency, making it suitable for in-beam gamma-ray spectroscopy of very exotic nuclei produced at low rates. researchgate.nettu-darmstadt.de

These arrays are often used in coincidence measurements. By detecting two or more gamma rays in a single decay event (γ-γ coincidence), researchers can establish cascades and build up the level scheme piece by piece. researchgate.net This technique was used at RIKEN to investigate the structure of other neutron-rich scandium isotopes, providing insights that can be compared with large-scale shell model calculations to test and refine nuclear theories. researchgate.nettu-darmstadt.de

Comparison of Spectroscopic Systems for Nuclear Structure Studies

System	Detector Type	Key Features	Typical Application	Facility
MINIBALL	High-Purity Germanium (HPGe)	High energy resolution, high segmentation for Doppler correction liv.ac.uk	Coulomb excitation and transfer reactions with low-energy radioactive beams home.cernliv.ac.uk	ISOLDE-CERN
DALI2+	NaI(Tl) Scintillator	Very high efficiency, good timing resolution tu-darmstadt.de	In-beam spectroscopy of very low-intensity beams from knockout reactions researchgate.net	RIKEN
GALILEO	High-Purity Germanium (HPGe)	High efficiency and resolving power, coupled with auxiliary detectors liv.ac.uk	Studies of nuclear structure at high spin and excitation energy	LNL (Italy)

Astrophysical and Fundamental Physics Implications of Scandium 49

Role in Stellar Nucleosynthesis Pathways and Element Formation

Stellar nucleosynthesis is the process by which elements are created within stars through nuclear fusion reactions. wikipedia.org Scandium-49 plays a role in the network of reactions that occur in the late evolutionary stages of massive stars, particularly in the lead-up to supernova explosions. arxiv.orgresearchgate.netproquest.com The primary mechanism through which this compound influences stellar environments is its beta-minus (β-) decay. chemlin.orgscandium.orgwikipedia.orgchemeurope.com

In the dense and hot cores of pre-supernova stars, weak interaction rates, including electron capture and beta decay, become crucial in determining the star's fate. arxiv.orgresearchgate.netproquest.com These processes alter the lepton-to-baryon ratio (Y_e) within the stellar core, which is a critical factor in the dynamics of core collapse and the subsequent supernova explosion. arxiv.orgresearchgate.netproquest.com Scandium isotopes, including this compound, are significant contributors to these weak rates. arxiv.orgresearchgate.netproquest.com

The beta decay of this compound, with a half-life of 57.2 minutes, transforms it into the stable isotope Titanium-49. chemlin.orgwikipedia.org This decay pathway is a component of the complex reaction networks that contribute to the synthesis of elements in the iron-peak region of the periodic table. researchgate.net While Scandium itself is considered an element intermediate between alpha elements and iron-peak elements, its abundance patterns in stars provide insights into the chemical evolution of the galaxy. researchgate.net The formation of scandium, including its isotopes, is generally attributed to Type II supernovae, which result from the core collapse of massive stars. go-astronomy.com

Research focusing on the beta-decay properties of scandium isotopes under stellar conditions has highlighted the importance of accurate rate calculations for astrophysical models. arxiv.orgresearchgate.netproquest.com Theoretical models like the proton-neutron quasi-particle random phase approximation (pn-QRPA) are employed to calculate these rates over a wide range of stellar temperatures and densities. arxiv.orgproquest.com These calculations have shown that at high stellar temperatures and densities, the beta-decay rates of scandium isotopes can differ significantly from predictions made by other models, such as the Independent-Particle Model (IPM) and the Large-Scale Shell Model (LSSM). arxiv.orgproquest.com This underscores the need for precise experimental data on isotopes like this compound to refine these astrophysical simulations.

Contributions to the Understanding of the Nuclear Chart and Exotic Nuclei

The nuclear chart is a graphical representation of all known atomic nuclei, plotted by their number of protons and neutrons. aip.org Nuclei that lie outside the valley of stability, known as exotic or rare isotopes, are of particular interest to nuclear physicists as they provide unique opportunities to test our understanding of nuclear structure and the nuclear force. aip.orgenergy.gov this compound, while relatively close to the line of stability, contributes to the broader study of exotic nuclei through its relationship with neighboring isotopes and its specific nuclear configuration.

The study of isotopic chains, such as those of scandium and its neighbors, reveals patterns that provide deep insights into the nuclear force. aip.org this compound has 21 protons and 28 neutrons. The neutron number 28 is a "magic number," which in nuclear physics signifies a closed neutron shell, leading to greater stability compared to neighboring nuclides. This makes isotopes with N=28, known as isotones, particularly interesting for studying the evolution of nuclear shell structure far from stability. chemlin.org

The properties of nuclei near these magic numbers are crucial for understanding how elements heavier than iron are synthesized in explosive stellar events like neutron star mergers. eurekalert.org The nuclear structure of these exotic nuclei dictates the rates of the nuclear reactions that take place in these environments. eurekalert.org Experimental data on nuclei like this compound helps to constrain the theoretical models used to predict the properties of even more exotic, yet-unreachable nuclei that are crucial for these nucleosynthesis processes.

The exploration of exotic nuclei pushes the boundaries of our knowledge about nuclear binding energy and stability. eurekalert.org By studying isotopes like this compound and its neighbors, scientists can refine the theoretical models that predict the limits of nuclear existence—the so-called "drip lines" where nuclei can no longer hold onto their constituent protons or neutrons.

Benchmarking Advanced Nuclear Theory with Experimental this compound Data

A primary goal of modern nuclear physics is to develop a comprehensive theoretical framework that can accurately describe the properties of all atomic nuclei, from the most stable to the most exotic. aip.org Advanced theoretical models, such as the nuclear shell model and the pn-QRPA model, are used to predict various nuclear properties, including energy levels, decay modes, half-lives, and electromagnetic transition strengths. arxiv.orgproquest.comiaea.orgaps.org However, the accuracy of these models relies on their validation against precise experimental data. iaea.orgepj-conferences.org

Experimental measurements of the properties of this compound serve as crucial benchmarks for these theories. For example, the experimentally determined half-life of this compound provides a direct test for theoretical calculations of its beta decay. arxiv.org Agreement between the calculated and measured half-lives gives confidence in the model's ability to predict the properties of other, less-accessible nuclei. arxiv.orgproquest.com

Shell model calculations, which describe the nucleus in terms of interacting protons and neutrons in different energy shells, have been applied to scandium isotopes to understand their structure. iaea.orgaps.orgresearchgate.net These calculations can predict the energy levels and spectroscopic factors of nuclei like this compound, which can then be compared with experimental results from nuclear reaction studies. iaea.org Discrepancies between theoretical predictions and experimental data can highlight areas where the models need refinement, for instance, in the effective interactions used to describe the forces between nucleons.

Furthermore, the study of Gamow-Teller (GT) strength distributions in the beta decay of this compound provides a sensitive probe of its nuclear wave function. arxiv.orgproquest.com Theoretical models aim to reproduce these distributions, and comparisons with experimental data can reveal important details about nuclear structure, such as the effects of core polarization and the quenching of the GT strength. researchgate.net

In essence, the interplay between experimental measurements on this compound and the predictions of advanced nuclear theories is a vital part of the scientific process. It allows for the continuous refinement of our understanding of the nuclear force and the structure of atomic nuclei, which in turn has profound implications for our understanding of the cosmos.

Data Tables

Table 1: Properties of this compound

Property	Value
Atomic Number (Z)	21
Neutron Number (N)	28
Mass Number (A)	49
Isotopic Mass	48.950024 u
Half-life	57.2(2) min
Decay Mode	β-
Daughter Isotope	49Ti
Spin and Parity	7/2-

Data sourced from ChemLin. chemlin.org

Table 2: Comparison of this compound Half-life

Method	Half-life
Experimental	57.18(13) min
pn-QRPA Model Calculation	Varies with model parameters

Experimental data from Wikipedia. wikipedia.org Theoretical model information from arXiv. arxiv.org

Future Research Directions in Scandium 49 Nuclear Science

Prospects for Enhanced Production Methods for Academic Studies

The study of short-lived, neutron-rich isotopes like Scandium-49, which has a half-life of approximately 57 minutes, is fundamentally limited by the ability to produce and isolate them in sufficient quantities. scandium.org While traditional methods involving neutron capture on stable isotopes are not viable for such nuclei, future research will focus on advanced production and separation techniques tailored for nuclei far from the valley of stability.

Projectile Fragmentation: A primary future direction lies in the refinement of projectile fragmentation. aps.orgaps.org In this method, a high-energy beam of a heavier, stable nucleus (like 76Ge or 86Ga) is directed onto a light target, such as beryllium. aps.orgaps.org The resulting collisions fragment the projectile, producing a "cocktail" of exotic nuclei, including 49Sc. Facilities like the National Superconducting Cyclotron Laboratory (NSCL) and the Radioactive Isotope Beam Factory (RIKEN) are at the forefront of this technology. aps.orgu-tokyo.ac.jpresearchgate.net Future enhancements will focus on increasing primary beam intensities and improving the efficiency of fragment separators to deliver purer and more intense beams of 49Sc for study.

Isotope Separation On-Line (ISOL): The ISOL method represents another promising avenue. lu.lv This technique involves bombarding a thick target with high-energy protons to induce spallation, fragmentation, and fission reactions. aps.org The produced radionuclides diffuse out of the heated target, are ionized, and then mass-separated to create a low-energy, isotopically pure beam. aps.orglu.lv Facilities like ISAC at TRIUMF and CERN-MEDICIS are continuously developing new target and ion source technologies. aps.orglu.lv Future research will aim to optimize target materials and ion sources for the efficient release and ionization of scandium isotopes, which is crucial for overcoming the challenges posed by the short half-life of 49Sc.

These advanced methods are critical for providing the high-quality radioactive ion beams necessary for the detailed spectroscopic and reaction studies outlined in the following sections.

Production Method	Principle	Advantages for 49Sc	Key Facilities
Projectile Fragmentation	High-energy heavy-ion beam strikes a light target, fragmenting the projectile into various exotic nuclei.	Produces a wide range of neutron-rich nuclei; suitable for very short half-lives.	NSCL (USA), RIKEN (Japan), GANIL (France)
ISOL (Isotope Separation On-Line)	High-energy protons bombard a thick target; products are extracted, ionized, and mass-separated.	Delivers high-purity, low-energy beams ideal for precision measurements.	TRIUMF-ISAC (Canada), CERN-ISOLDE/MEDICIS (Switzerland)

Advancements in Theoretical Modeling of this compound Nuclear Structure

Understanding the nuclear structure of this compound, with its 21 protons and 28 neutrons, provides a stringent test for nuclear models, particularly in a region where shell structures evolve. The N=28 shell is a well-known magic number, but its stability and properties can be modified by the addition of protons. Future research will focus on refining and validating large-scale theoretical models against new experimental data for 49Sc.

Large-Scale Shell Model (LSSM) Calculations: The shell model remains a cornerstone of nuclear structure theory. researchgate.netmdpi.comosti.gov For nuclei in the mass region of 49Sc (the fp shell), LSSM calculations have become computationally feasible and are crucial for interpreting experimental results. researchgate.net These models calculate nuclear properties by considering the interactions of valence nucleons outside a stable core (like 40Ca). Future advancements will involve the development of improved effective interactions that more accurately describe the nuclear forces in this neutron-rich region and the inclusion of larger model spaces to account for cross-shell excitations. researchgate.net Comparing LSSM predictions for energy levels, transition probabilities, and decay properties of 49Sc with experimental data will be a key research focus. arxiv.org

Proton-Neutron Quasi-particle Random Phase Approximation (pn-QRPA): The pn-QRPA model is particularly powerful for describing beta-decay properties, which are central to the character of 49Sc. researchgate.netproquest.comarxiv.org This microscopic model has been used to calculate the Gamow-Teller (GT) strength distributions and half-lives for a range of scandium isotopes, including 49Sc. arxiv.orgarxiv.org Future research will involve refining the pn-QRPA model by incorporating more complex nuclear correlations and comparing its predictions with high-precision measurements of the 49Sc beta decay. These comparisons are vital, as different models can yield beta-decay rates that differ by orders of magnitude under the extreme conditions found in stellar environments. proquest.com

The synergy between these advanced theoretical models and new experimental data will be essential for developing a comprehensive and predictive understanding of the nuclear structure of 49Sc.

Innovative Spectroscopic Techniques for Deeper Characterization

To probe the detailed structure of an exotic nucleus like 49Sc, researchers must employ innovative experimental techniques capable of dealing with low production rates and high background radiation. Future studies will increasingly rely on in-beam gamma-ray spectroscopy and advanced methods for measuring nuclear level densities.

In-Beam Gamma-Ray Spectroscopy: This technique allows for the study of excited states in nuclei produced at high velocities from fragmentation reactions. u-tokyo.ac.jpaip.org As the 49Sc ions travel towards a secondary target, they can be excited, and the gamma rays emitted during their de-excitation are detected in-flight by sophisticated detector arrays. nih.govaps.org This provides direct information on the energy and sequence of excited states. Future experiments at facilities like RIKEN will utilize next-generation gamma-ray tracking arrays with unprecedented sensitivity and resolution, enabling the characterization of 49Sc even with very low beam intensities. researchgate.net

The Oslo Method: The Oslo method is a powerful technique for experimentally determining both the nuclear level density (NLD) and the gamma-ray strength function (γSF) simultaneously from a single experiment. arxiv.orgarxiv.org These properties are crucial inputs for nuclear reaction models. The method has been successfully applied to the more stable 44,45Sc isotopes. arxiv.org A significant future direction will be to adapt this method, or related techniques like the β-Oslo method, for use with radioactive ion beams to study neutron-rich nuclei like 49Sc. osti.gov This would provide the first experimental constraints on the NLD and γSF of 49Sc, offering a deeper insight into its nuclear structure and thermodynamic properties.

Technique	Information Gained	Future Application to 49Sc
In-Beam γ-Ray Spectroscopy	Energy levels, spin-parity assignments, transition probabilities of excited states.	Characterization of the excited state structure using next-generation detector arrays with radioactive 49Sc beams.
Oslo Method / β-Oslo	Nuclear Level Density (NLD) and Gamma-Ray Strength Function (γSF).	First experimental determination of these statistical properties for 49Sc, providing crucial data for reaction models.

Interdisciplinary Connections and Broader Impact on Fundamental Physics

The study of this compound, while rooted in nuclear physics, has profound implications for other fields, most notably astrophysics. The properties of this nucleus are a critical microphysics input for understanding some of the most energetic events in the universe.

Supernova Nucleosynthesis: During the core collapse of a massive star, which triggers a supernova explosion, the extreme temperatures and densities lead to a flurry of nuclear reactions. wikipedia.orgosti.gov Electron capture and beta-decay rates on neutron-rich nuclei in the iron-peak region, including 49Sc, play a decisive role in the explosion dynamics. researchgate.netproquest.com Specifically, these weak interaction rates determine the lepton-to-baryon ratio (Ye) of the stellar core, which influences the shock wave propagation and the subsequent nucleosynthesis of many elements. arxiv.orgarxiv.org Theoretical models of supernovae currently rely on calculated decay rates from models like the pn-QRPA and LSSM. arxiv.orgresearchgate.net Providing precise experimental data on the beta-decay of 49Sc would offer a vital benchmark for these models, leading to more reliable simulations of stellar collapse and the origin of the elements. researchgate.net

Testing Nuclear Models Far from Stability: On a fundamental level, each new measurement of a nucleus far from stability, such as 49Sc, provides a new data point to challenge and refine our understanding of the nuclear force. Investigating how nuclear shell structure evolves with a large neutron excess tests the predictive power of models that are well-established for stable nuclei. u-tokyo.ac.jp The properties of 49Sc contribute to the systematic study of nuclear structure, helping to build a comprehensive picture of all possible atomic nuclei.

Q & A

Q. What experimental techniques are commonly used to synthesize Scandium-49 for nuclear studies?

this compound is typically synthesized via charged-particle reactions, such as the $^3\text{He},d$ reaction using Calcium-48 targets. This method requires precise optimization of beam energy (e.g., 15–25 MeV) and target thickness to maximize isotopic yield while minimizing impurities from competing pathways like $^{48}\text{Ca}(^3\text{He},p)^{50}\text{Sc}$. Researchers must validate purity using gamma spectroscopy or mass spectrometry .

Q. How should researchers design experiments to measure the half-life of this compound accurately?

Experimental design should include:

• Statistical rigor : Replicate measurements to account for decay curve variability.
• Background suppression : Use high-purity germanium (HPGe) detectors in low-radiation environments.
• Calibration : Cross-check with known decay standards (e.g., $^{22}\text{Na}$). Data analysis should employ maximum-likelihood estimation to resolve uncertainties in low-count regimes .

Q. What key nuclear properties of this compound are critical for theoretical modeling?

Focus on:

• Energy levels : Determined via gamma-ray spectroscopy following beta decay or direct reactions.
• Spin-parity assignments : Extracted from angular distribution studies of emitted particles.
• Beta-decay Q-values : Measured using Penning trap mass spectrometry. These parameters inform shell-model calculations and test predictions for neutron-rich isotopes .

Advanced Research Questions

Q. How can discrepancies in reported cross-section data for this compound production be resolved?

Contradictions often arise from differences in beam energy calibration or target composition. Mitigation strategies include:

• Systematic error analysis : Compare results across facilities using standardized targets (e.g., $^{48}\text{Ca}$ foils of 99.9% purity).
• Theoretical benchmarking : Validate against Hauser-Feshbach model predictions for $^3\text{He}$-induced reactions.
• Meta-analysis : Aggregate data from multiple studies to identify outliers .

Q. What methodological challenges arise in analyzing energy levels of this compound via transfer reactions?

Key challenges:

• Background interference : Mitigate using particle-ID telescopes to distinguish $d$-particles from protons.
• Angular resolution : Employ silicon strip detectors for precise angular correlations.
• Theoretical coupling : Use distorted-wave Born approximation (DWBA) codes to interpret differential cross-sections .

Q. How can this compound’s beta-decay properties inform studies of astrophysical r-process nucleosynthesis?

Advanced approach:

• Branching ratio measurements : Quantify beta-delayed neutron emission probabilities to refine r-process network calculations.
• Isomeric state detection : Identify long-lived isomers via delayed gamma-ray spectroscopy.
• Collaborative frameworks : Integrate data into repositories like the Evaluated Nuclear Structure Data File (ENSDF) for community-wide access .

Methodological Frameworks

Q. What criteria should guide hypothesis formulation for this compound studies?

Apply the FINER framework :

• Feasible : Ensure access to rare isotopes (e.g., $^{48}\text{Ca}$) and accelerator facilities.
• Novel : Address gaps in ENSDF entries for Sc-49’s high-spin states.
• Ethical : Adhere to radiation safety protocols for handling radioactive samples .

Q. How should researchers structure a literature review on this compound’s nuclear structure?

• Primary sources : Prioritize peer-reviewed journals like Physical Review C and nuclear data compilations.
• Critical evaluation : Contrast results from transfer reactions vs. beta-decay studies.
• Gap analysis : Highlight unresolved questions, such as the role of core excitations in Sc-49’s level scheme .

Data Analysis & Presentation

Q. What statistical methods are optimal for interpreting low-yield Sc-49 decay data?

Use Bayesian inference to model posterior distributions of half-life measurements, incorporating priors from systematic uncertainties (e.g., detector efficiency). Present results as credibility intervals rather than simple averages .

Q. How can researchers effectively visualize Sc-49’s energy-level structure?

• Tables : Compare experimental energies with shell-model predictions (e.g., USD vs. GXPF1 interactions).
• Figures : Use level diagrams annotated with spin-parity assignments and gamma-transition intensities.
• Reproducibility : Archive raw spectra and analysis scripts in repositories like Zenodo .